3-butyl-5-(3-ethoxy-4-propoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-butyl-5-[(3-ethoxy-4-propoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H25NO3S2/c1-4-7-10-20-18(21)17(25-19(20)24)13-14-8-9-15(23-11-5-2)16(12-14)22-6-3/h8-9,12-13H,4-7,10-11H2,1-3H3/b17-13-
• InChI Key: XIBMVQNYMXVMEQ-LGMDPLHJSA-N
• Canonical SMILES: CCCCN1C(=O)C(=CC2=CC(=C(C=C2)OCCC)OCC)SC1=S
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=CC(=C(C=C2)OCCC)OCC)/SC1=S
• Molecular Formula: C19H25NO3S2
• Molecular Weight: 379.5 g/mol

Description

Thiazolidinones are a class of heterocyclic compounds featuring a broad spectrum of biological activities. The interest in these compounds has grown due to their structural diversity and potential applications in medicinal chemistry. The specific compound , due to its structural features, might offer unique interactions and properties worth exploring in various scientific domains, excluding drug use and dosage or side effects considerations.

Synthesis Analysis

The synthesis of thiazolidinone derivatives typically involves the cyclization of thiol compounds with azlactones or through the Knoevenagel condensation followed by cyclization. For instance, the synthesis of similar thiazolidin-4-ones involves refluxing thioglycolic acid with different aldehydes in the presence of anhydrous zinc chloride in ethanol, indicating a versatile method for generating diverse derivatives through varying the aldehyde component (Patel et al., 2010).

Molecular Structure Analysis

X-ray crystallography studies reveal that thiazolidinone derivatives can adopt non-planar structures due to wide C-C-C angles at the methine carbon linking two rings. Hydrogen bonding, including N-H...O and C-H...π(arene) interactions, plays a crucial role in stabilizing the molecular and supramolecular structures of these compounds (Delgado et al., 2005).

Chemical Reactions and Properties

Thiazolidinones participate in various chemical reactions, including addition reactions with aminobenzenethiols and other thiols, leading to complex derivatives. These reactions are influenced by the presence of catalytic amounts of triethylamine, showcasing the reactive nature of the thiazolidinone core (Nagase, 1974).